2-[1-cyclohexyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-cyclohexyl-4-[(2,5-difluorophenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H28F2N2O/c20-16-6-7-19(21)15(12-16)13-22-9-10-23(18(14-22)8-11-24)17-4-2-1-3-5-17/h6-7,12,17-18,24H,1-5,8-11,13-14H2
• InChI Key: JBHCUQJQQPAWDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2CCO)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H28F2N2O
• Molecular Weight: 338.4 g/mol

Description

2-[1-cyclohexyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic effects. This compound is commonly referred to as DF-MPJC or DF4 and is a member of the piperazine class of compounds. DF-MPJC has been studied for its potential use in treating various medical conditions, including anxiety, depression, and schizophrenia.

Mechanism of Action

The exact mechanism of action of DF-MPJC is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. DF-MPJC has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. It has also been shown to act as an antagonist at the 5-HT2A receptor, which is involved in the regulation of schizophrenia.
Biochemical and Physiological Effects:
DF-MPJC has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. DF-MPJC has also been shown to increase the expression of certain genes involved in the regulation of anxiety and depression. Additionally, DF-MPJC has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

DF-MPJC has several advantages for lab experiments. It has been shown to have high selectivity and affinity for certain receptors in the brain, making it a useful tool for studying the function of these receptors. DF-MPJC is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to using DF-MPJC in lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of DF-MPJC is not fully understood, which can make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on DF-MPJC. One area of research is focused on understanding the exact mechanism of action of DF-MPJC. This could lead to the development of more targeted therapies for anxiety, depression, and schizophrenia. Another area of research is focused on improving the solubility of DF-MPJC, which could make it more useful for certain experiments. Additionally, there is interest in exploring the potential use of DF-MPJC in other medical conditions, such as post-traumatic stress disorder and obsessive-compulsive disorder.
Conclusion:
In conclusion, DF-MPJC is a chemical compound that has shown potential therapeutic effects for various medical conditions. It has been extensively studied for its anxiolytic, antidepressant, and antipsychotic effects. DF-MPJC works by modulating the activity of certain neurotransmitters in the brain, but its exact mechanism of action is not fully understood. DF-MPJC has several advantages for lab experiments, but there are also limitations to its use. Future research on DF-MPJC is focused on understanding its mechanism of action and exploring its potential use in other medical conditions.

Synthesis Methods

DF-MPJC can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process starts with the reaction of 2,5-difluorobenzyl chloride with cyclohexylamine, which forms the intermediate compound, 1-cyclohexyl-4-(2,5-difluorobenzyl)piperazine. This intermediate compound is then reacted with ethylene oxide to form 2-[1-cyclohexyl-4-(2,5-difluorobenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

DF-MPJC has been extensively studied for its potential therapeutic effects. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential treatment for anxiety and depression. DF-MPJC has also been studied for its potential use in treating schizophrenia, as it has been shown to have antipsychotic effects in animal models.